Cas no 944904-70-5 (2-imino-5-(trifluoromethyl)-1,2-dihydropyridine-3-carbaldehyde)

• Product Name: 2-imino-5-(trifluoromethyl)-1,2-dihydropyridine-3-carbaldehyde
• CAS No: 944904-70-5
• MF: C₇H₅F₃N₂O
• MW: 190.122611761093
• MDL: MFCD10696253
• CID: 1072662
• PubChem ID: 50989693
• Update Time: 2025-10-29

2-imino-5-(trifluoromethyl)-1,2-dihydropyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(trifluoromethyl)nicotinaldehyde
• 2-AMINO-5-TRIFLUOROMETHYL-PYRIDINE-3-CARBALDEHYDE
• 2-AMINO-5-(TRIFLUOROMETHYL)PYRIDINE-3-CARBOXALDEHYDE
• 2-imino-5-(trifluoromethyl)-1,2-dihydropyridine-3-carbaldehyde
• MFCD10696253
• AKOS006305305
• 2-amino-5-(trifluoromethyl)pyridine-3-carbaldehyde
• AB56880
• 944904-70-5
• 2-Amino-5-(trifluoromethyl)nicotinaldehyde, AldrichCPR
• DB-346781

• MDL： MFCD10696253
• Inchi： 1S/C7H5F3N2O/c8-7(9,10)5-1-4(3-13)6(11)12-2-5/h1-3H,(H2,11,12)
• InChI Key： NIQLESVRCYJLFZ-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(C=O)=C1)N)(F)F

Computed Properties

• Exact Mass: 190.03500
• Monoisotopic Mass: 190.03539727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56Ų

Experimental Properties

• PSA: 55.98000
• LogP: 2.07630

2-imino-5-(trifluoromethyl)-1,2-dihydropyridine-3-carbaldehyde Security Information

• Hazard Category Code： 25-43
• Safety Instruction： 36/37-45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 2-imino-5-(trifluoromethyl)-1,2-dihydropyridine-3-carbaldehyde

Exploring 2-Imino-5-(trifluoromethyl)-1,2-dihydropyridine-3-carbaldehyde (CAS 944904-70-5): Properties, Applications, and Market Insights

2-Imino-5-(trifluoromethyl)-1,2-dihydropyridine-3-carbaldehyde (CAS 944904-70-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative features a unique combination of functional groups, including an imino group, a trifluoromethyl group, and an aldehyde moiety, making it a versatile intermediate for various synthetic applications. Researchers are particularly interested in its potential as a building block for drug discovery and material science.

The chemical structure of 2-imino-5-(trifluoromethyl)-1,2-dihydropyridine-3-carbaldehyde contributes to its reactivity and utility in organic synthesis. The presence of the trifluoromethyl group enhances its lipophilicity, which is crucial for improving the bioavailability of pharmaceutical compounds. Meanwhile, the aldehyde group offers a reactive site for further functionalization, enabling the creation of diverse derivatives. These properties make it a valuable candidate for developing new therapeutic agents and advanced materials.

In recent years, the demand for fluorinated compounds like 2-imino-5-(trifluoromethyl)-1,2-dihydropyridine-3-carbaldehyde has surged due to their applications in medicinal chemistry. Fluorine-containing molecules are known for their ability to enhance drug stability, metabolic resistance, and binding affinity. As a result, this compound is being explored for potential use in anticancer drugs, antiviral agents, and central nervous system (CNS) therapeutics. Its role in catalysis and ligand design is also under investigation, highlighting its broad applicability.

Another area where 2-imino-5-(trifluoromethyl)-1,2-dihydropyridine-3-carbaldehyde shows promise is in agrochemical innovation. The trifluoromethyl group is a common feature in many modern pesticides and herbicides due to its ability to improve efficacy and environmental stability. Researchers are examining its potential as a precursor for novel crop protection agents, addressing the growing need for sustainable agricultural solutions. This aligns with global trends toward green chemistry and reduced environmental impact.

The synthesis of 2-imino-5-(trifluoromethyl)-1,2-dihydropyridine-3-carbaldehyde involves multi-step processes, often requiring precise control of reaction conditions to achieve high yields and purity. Advances in flow chemistry and microwave-assisted synthesis have streamlined its production, making it more accessible for industrial and academic use. Additionally, computational methods such as density functional theory (DFT) are being employed to predict its reactivity and optimize synthetic pathways.

From a market perspective, the compound's niche applications contribute to its high value in the fine chemicals sector. Suppliers and manufacturers are increasingly focusing on custom synthesis and scalable production to meet the demands of pharmaceutical and agrochemical companies. The rise of contract research organizations (CROs) specializing in fluorinated compounds further underscores its commercial importance.

In summary, 2-imino-5-(trifluoromethyl)-1,2-dihydropyridine-3-carbaldehyde (CAS 944904-70-5) represents a compelling case study in modern chemical innovation. Its unique structural features and multifunctional nature position it as a key player in drug development, material science, and sustainable agriculture. As research continues to uncover new applications, this compound is poised to play an even greater role in addressing some of the most pressing challenges in science and industry.